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Compound of Interest

Compound Name: 2-Phenoxynicotinic acid

Cat. No.: B186817 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a detailed protocol for the purification of 2-
phenoxynicotinic acid using the recrystallization technique. The procedure is designed to be

a starting point for optimization in a laboratory setting.

Introduction
2-Phenoxynicotinic acid is a chemical compound with the molecular formula C₁₂H₉NO₃[1][2]

[3]. It is also known as 2-phenoxypyridine-3-carboxylic acid[1][2][3]. As with many synthesized

organic compounds, crude 2-phenoxynicotinic acid often contains impurities from the

reaction mixture, such as starting materials, byproducts, or residual solvents. Recrystallization

is a fundamental and effective technique for the purification of solid organic compounds, aiming

to obtain a product with high purity by separating it from contaminants[4][5][6].

This application note details a general procedure for the purification of 2-phenoxynicotinic
acid by single-solvent recrystallization. The choice of an appropriate solvent is critical for

successful recrystallization; the ideal solvent should dissolve the compound well at elevated

temperatures but poorly at lower temperatures[5]. Based on the chemical structure of 2-
phenoxynicotinic acid, which contains both a polar carboxylic acid group and less polar

aromatic rings, a moderately polar solvent is a suitable starting point.
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Physicochemical Properties of 2-Phenoxynicotinic
Acid
A summary of the key physical and chemical properties of 2-phenoxynicotinic acid is

provided in the table below.

Property Value Reference

Molecular Formula C₁₂H₉NO₃ [1][2]

Molecular Weight 215.20 g/mol [1][2]

Melting Point 172-175 °C [2]

Appearance White to off-white solid [2]

IUPAC Name
2-phenoxypyridine-3-carboxylic

acid
[1]

Experimental Protocol: Recrystallization of 2-
Phenoxynicotinic Acid
This protocol outlines the steps for the purification of 2-phenoxynicotinic acid using ethanol

as the recrystallization solvent. Researchers may need to adapt the solvent choice and

volumes based on the specific impurities present in their crude sample.

3.1. Materials and Equipment

Crude 2-phenoxynicotinic acid

Ethanol (95% or absolute)

Distilled water (for cooling bath)

Ice

Erlenmeyer flasks (two sizes, e.g., 50 mL and 100 mL)
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Hot plate with magnetic stirring capability

Magnetic stir bar

Stemless funnel

Fluted filter paper

Büchner funnel and flask

Vacuum source

Spatula

Watch glass

Melting point apparatus

3.2. Safety Precautions

2-Phenoxynicotinic acid may cause skin, eye, and respiratory irritation[1][2].

Handle the compound in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and gloves.

Ethanol is flammable; avoid open flames and use a hot plate for heating.

3.3. Recrystallization Procedure

Dissolution:

Place a sample of crude 2-phenoxynicotinic acid (e.g., 1.0 g) into an Erlenmeyer flask

with a magnetic stir bar.

Add a minimal amount of ethanol to the flask to just cover the solid.

Gently heat the mixture on a hot plate with stirring.
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Add more ethanol dropwise while heating and stirring until the solid completely dissolves.

Avoid adding an excess of solvent to ensure a good yield.

Hot Filtration (if necessary):

If the solution contains insoluble impurities, perform a hot filtration.

Preheat a second Erlenmeyer flask and a stemless funnel with fluted filter paper by

placing them on the hot plate.

Quickly pour the hot solution through the pre-warmed filtration setup to remove insoluble

materials.

Crystallization:

Remove the flask containing the clear solution from the heat and allow it to cool slowly to

room temperature. Covering the flask with a watch glass will prevent solvent evaporation

and contamination.

Crystal formation should be observed as the solution cools.

Once the flask has reached room temperature, place it in an ice-water bath for

approximately 15-20 minutes to maximize crystal formation.

Crystal Collection and Washing:

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold ethanol to remove any remaining

soluble impurities.

Continue to draw air through the filter cake for several minutes to help dry the crystals.

Drying and Characterization:

Transfer the purified crystals to a pre-weighed watch glass.
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Dry the crystals in a vacuum oven at a temperature below the melting point until a

constant weight is achieved.

Determine the yield of the purified 2-phenoxynicotinic acid.

Measure the melting point of the purified product and compare it to the literature value and

the melting point of the crude material. A sharper and higher melting point range indicates

increased purity.

Data Presentation
The following table provides a template for recording the quantitative data from the

recrystallization experiment.

Parameter Value

Mass of Crude 2-Phenoxynicotinic Acid

Volume of Recrystallization Solvent (Ethanol)

Mass of Purified 2-Phenoxynicotinic Acid

Percent Yield

Melting Point of Crude Material

Melting Point of Purified Material

Appearance of Crude Material

Appearance of Purified Material

Experimental Workflow Diagram
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Start: Crude
2-Phenoxynicotinic Acid

Dissolution in
Minimal Hot Ethanol

Hot Filtration
(if necessary)

Slow Cooling to
Room Temperature

No Insoluble
Impurities

Insoluble
Impurities

Ice Bath Cooling Vacuum Filtration
& Washing

Drying

Soluble
Impurities in Filtrate

End: Purified
2-Phenoxynicotinic Acid

Click to download full resolution via product page

Caption: Workflow for the purification of 2-phenoxynicotinic acid.

This application note provides a foundational method for the purification of 2-phenoxynicotinic
acid. For optimal results, further optimization of the solvent system and crystallization

conditions may be required depending on the nature and quantity of the impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note and Protocol: Purification of 2-
Phenoxynicotinic Acid by Recrystallization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186817#purification-of-2-phenoxynicotinic-acid-by-
recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b186817#purification-of-2-phenoxynicotinic-acid-by-recrystallization
https://www.benchchem.com/product/b186817#purification-of-2-phenoxynicotinic-acid-by-recrystallization
https://www.benchchem.com/product/b186817#purification-of-2-phenoxynicotinic-acid-by-recrystallization
https://www.benchchem.com/product/b186817#purification-of-2-phenoxynicotinic-acid-by-recrystallization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186817?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

